Cas no 5280-88-6 (2-[4-[4-(oxiran-2-yl)phenoxy]phenyl]oxirane)

• Product name: 2-[4-[4-(oxiran-2-yl)phenoxy]phenyl]oxirane
• CAS No: 5280-88-6
• MF: C₁₆H₁₄O₃
• MW: 254.28056
• CID: 1584388
• PubChem ID: 241601

2-[4-[4-(oxiran-2-yl)phenoxy]phenyl]oxirane Chemical and Physical Properties

Names and Identifiers

• 2-[4-[4-(oxiran-2-yl)phenoxy]phenyl]oxirane
• 2,2'-(oxydibenzene-4,1-diyl)dioxirane
• NSC49200
• AC1L67PK
• AC1Q709N
• CTK4J6548
• AR-1D0188
• NSC-49200
• AG-J-72733
• 2,2'-(oxydibenzene-4,1-diyl)dioxirane; NSC49200; AC1L67PK; AC1Q709N; CTK4J6548; AR-1D0188; NSC-49200; AG-J-72733;
• 5280-88-6
• DTXSID90287141
• SCHEMBL674815
• 2,2'-(oxybis(4,1-phenylene))bis(oxirane)

• Inchi： InChI=1S/C16H14O3/c1-5-13(6-2-11(1)15-9-17-15)19-14-7-3-12(4-8-14)16-10-18-16/h1-8,15-16H,9-10H2
• InChI Key： NQNRJGLDZNCKRR-UHFFFAOYSA-N
• SMILES： C1C(O1)C2=CC=C(C=C2)OC3=CC=C(C=C3)C4CO4

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.3Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.283
• Boiling Point: 395.7°C at 760 mmHg
• Flash Point: 134.3°C
• Refractive Index: 1.632
• PSA: 34.29
• LogP: 3.62150